Cas no 1614826-51-5 (N-1-(2-Methoxybenzyl)-4-phenyl-1H-imidazole-1,2-diamine)

• Product Name: N-1-(2-Methoxybenzyl)-4-phenyl-1H-imidazole-1,2-diamine
• CAS No: 1614826-51-5
• MF: C₁₇H₁₈N₄O
• MW: 294.351023197174
• CID: 4702415
• Update Time: 2025-11-06

N-1-(2-Methoxybenzyl)-4-phenyl-1H-imidazole-1,2-diamine Chemical and Physical Properties

Names and Identifiers

• N~1~-(2-methoxybenzyl)-4-phenyl-1H-imidazole-1,2-diamine
• N1-(2-Methoxybenzyl)-4-phenyl-1H-imidazole-1,2-diamine
• STL436248
• N-1-(2-Methoxybenzyl)-4-phenyl-1H-imidazole-1,2-diamine

• Inchi： 1S/C17H18N4O/c1-22-16-10-6-5-9-14(16)11-19-21-12-15(20-17(21)18)13-7-3-2-4-8-13/h2-10,12,19H,11H2,1H3,(H2,18,20)
• InChI Key： GNWKPJQMHBJUNI-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC=CC=1CNN1C(N)=NC(C2C=CC=CC=2)=C1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 335
• Topological Polar Surface Area: 65.099

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 535.2±52.0 °C at 760 mmHg
• Flash Point: 277.5±30.7 °C
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

N-1-(2-Methoxybenzyl)-4-phenyl-1H-imidazole-1,2-diamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on N-1-(2-Methoxybenzyl)-4-phenyl-1H-imidazole-1,2-diamine

N-1-(2-Methoxybenzyl)-4-phenyl-1H-imidazole-1,2-diamine: A Comprehensive Overview

The compound with CAS No 1614826-51-5, known as N-1-(2-Methoxybenzyl)-4-phenyl-1H-imidazole-1,2-diamine, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of imidazoles, which are heterocyclic aromatic compounds with a wide range of applications in drug discovery and development. The structure of this molecule is characterized by its imidazole ring system, which is substituted with a methoxybenzyl group at position 1 and a phenyl group at position 4. These substituents contribute to its unique chemical properties and biological activity.

Recent studies have highlighted the potential of N-1-(2-Methoxybenzyl)-4-phenyl-1H-imidazole-1,2-diamine as a promising candidate for the development of novel therapeutic agents. Researchers have explored its ability to modulate key biological targets, such as kinases and proteases, which are implicated in various disease states, including cancer and inflammatory disorders. The methoxybenzyl group at position 1 plays a critical role in enhancing the compound's solubility and bioavailability, making it an attractive lead compound for further optimization.

In terms of synthesis, the preparation of CAS No 1614826-51-5 involves a multi-step process that typically begins with the formation of the imidazole ring. This is followed by selective substitution reactions to introduce the methoxybenzyl and phenyl groups at their respective positions. The synthesis strategy often employs advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions to achieve high yields and purity. These methods not only ensure the efficient production of the compound but also pave the way for its scalable manufacturing.

The biological evaluation of N-1-(2-Methoxybenzyl)-4-phenyl-1H-imidazole-1,2-diamine has revealed its potent activity against several disease-relevant targets. For instance, preclinical studies have demonstrated its ability to inhibit key enzymes involved in tumor growth and metastasis. Additionally, the compound has shown promising anti-inflammatory properties, suggesting its potential application in treating conditions such as arthritis and neurodegenerative diseases. These findings underscore the importance of further research into its mechanism of action and pharmacokinetic profile.

From an analytical standpoint, the characterization of this compound relies on advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS). These methods provide critical insights into its molecular structure and purity. Furthermore, computational modeling approaches have been employed to predict its binding affinity to various protein targets, enabling researchers to design more effective analogs with improved therapeutic potential.

In conclusion, N-1-(2-Methoxybenzyl)-4-phenyl-1H-imidazole-1,2-diamine (CAS No 1614826-51